Cas no 872861-50-2 (N-(2-methylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2-methylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-50-2
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 5508614
• Update Time: 2025-07-09

N-(2-methylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(2-methylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C24H25N3O3/c1-17-9-3-5-11-20(17)25-24(30)23(29)19-15-27(21-12-6-4-10-18(19)21)16-22(28)26-13-7-2-8-14-26/h3-6,9-12,15H,2,7-8,13-14,16H2,1H3,(H,25,30)
• InChI Key： WJGLEJSLXUENTD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-(2-methylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(2-Methylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide: A Comprehensive Overview

N-(2-Methylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide, commonly referred to by its CAS number 872861-50-2, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is notable for its combination of an indole ring system, a piperidine moiety, and an acetamide group. The indole ring, a heterocyclic structure with two nitrogen atoms, is a common feature in many bioactive compounds. The presence of the piperidine group introduces additional complexity, enhancing the compound's ability to interact with biological targets. The acetamide group further contributes to the molecule's stability and solubility properties. These structural features collectively suggest that this compound may exhibit potent bioactivity across multiple therapeutic areas.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated that it exhibits significant activity in vitro against various enzymes and receptors, indicating its potential as a lead compound for drug development. For instance, investigations into its ability to inhibit kinase activity have shown promising results, suggesting its application in the treatment of conditions such as cancer and inflammatory diseases. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential role in modulating neurotransmitter systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the indole ring system through cyclization reactions, followed by the introduction of the piperidine moiety via nucleophilic substitution or coupling reactions. The final step involves the attachment of the acetamide group, which is typically achieved through amide bond formation. This synthetic pathway underscores the importance of advanced organic chemistry techniques in constructing complex molecules like this one.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to cross cellular membranes and interact with intracellular targets makes it a candidate for treating diseases with underlying molecular mechanisms involving kinase activity or receptor modulation. Furthermore, its structural flexibility allows for further modifications to optimize pharmacokinetic properties such as bioavailability and half-life.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various biological targets with greater accuracy. Molecular docking studies have revealed potential binding sites on key enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement experimental studies, accelerating the drug discovery process and reducing costs associated with traditional trial-and-error methods.

Despite its potential, further research is required to fully understand the safety profile and efficacy of this compound in vivo. Long-term toxicity studies are essential to evaluate its suitability as a therapeutic agent. Additionally, exploring alternative synthetic routes could enhance scalability and reduce production costs, making it more accessible for large-scale applications.

In conclusion, N-(2-Methylphenyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide (CAS No: 872861-50-2) represents a significant advancement in organic synthesis and pharmacology. Its unique structure and promising bioactivity position it as a valuable tool in drug discovery efforts targeting complex diseases. Continued research into its properties will undoubtedly shed light on new therapeutic opportunities and contribute to the development of innovative treatments.